Cas no 614736-57-1 (2,4-oxazolidinedione, 5-[(4-methoxyphenyl)methyl]-)

• Product Name: 2,4-oxazolidinedione, 5-[(4-methoxyphenyl)methyl]-
• CAS No: 614736-57-1
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 954562
• PubChem ID: 57358317
• Update Time: 2025-10-31

2,4-oxazolidinedione, 5-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-oxazolidinedione, 5-[(4-methoxyphenyl)methyl]-
• 5-[(4-methoxyphenyl)methyl]-1,3-oxazolidine-2,4-dione
• AG-G-24030
• CTK2F1963
• 614736-57-1
• D78626
• MFCD07778403
• 5-(4-Methoxybenzyl)oxazolidine-2,4-dione
• 2,4-OXAZOLIDINEDIONE,5-[(4-METHOXYPHENYL)METHYL]-
• DTXSID00724077

• Inchi： 1S/C11H11NO4/c1-15-8-4-2-7(3-5-8)6-9-10(13)12-11(14)16-9/h2-5,9H,6H2,1H3,(H,12,13,14)
• InChI Key： RCLZDPJYIGMQMG-UHFFFAOYSA-N
• SMILES： O1C(NC(C1CC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 221.06900
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63000
• LogP: 1.20150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,4-oxazolidinedione, 5-[(4-methoxyphenyl)methyl]-

Recent Advances in the Study of 2,4-Oxazolidinedione, 5-[(4-Methoxyphenyl)Methyl]- (CAS: 614736-57-1)

The compound 2,4-oxazolidinedione, 5-[(4-methoxyphenyl)methyl]- (CAS: 614736-57-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its oxazolidinedione core and 4-methoxyphenylmethyl substituent, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief provides an overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2,4-oxazolidinedione derivatives, including 5-[(4-methoxyphenyl)methyl]-, to enhance their biological activity and pharmacokinetic profiles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The researchers utilized molecular docking and in vitro assays to elucidate the binding interactions and selectivity of the compound, providing valuable insights for further structural modifications.

In addition to its anti-inflammatory properties, 2,4-oxazolidinedione, 5-[(4-methoxyphenyl)methyl]- has shown promise as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings underscore the potential of this compound in addressing the growing challenge of antibiotic resistance.

Another area of interest is the compound's role in cancer research. Preliminary investigations have revealed that 2,4-oxazolidinedione derivatives can modulate key signaling pathways involved in tumor progression. A recent preprint (2024) on bioRxiv described the compound's ability to induce apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. While these results are promising, further in vivo studies are needed to validate the compound's efficacy and safety as a potential anticancer therapeutic.

The synthetic accessibility of 2,4-oxazolidinedione, 5-[(4-methoxyphenyl)methyl]- has also been a focus of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development (2023), which improved the yield and purity of the compound while reducing the environmental impact of the production process. This advancement is critical for facilitating large-scale production and future clinical applications.

In conclusion, the compound 2,4-oxazolidinedione, 5-[(4-methoxyphenyl)methyl]- (CAS: 614736-57-1) represents a versatile scaffold with multiple therapeutic applications. Its anti-inflammatory, antimicrobial, and potential anticancer properties, combined with advancements in its synthesis, make it a compelling candidate for further investigation. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological profile, and evaluating its efficacy in preclinical and clinical settings.